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Compound of Interest

Compound Name: 1-O-Propyl-rac-glycerol

Cat. No.: B054163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and comprehensive biocompatibility and toxicity data for 1-O-Propyl-rac-
glycerol is limited in publicly available scientific literature. This guide synthesizes the available

information on this specific compound and supplements it with data from structurally related

short-chain alkylglycerols to provide a potential toxicological and biocompatibility profile. All

inferences drawn from related compounds should be confirmed with specific testing of 1-O-
Propyl-rac-glycerol.

Executive Summary
1-O-Propyl-rac-glycerol, also known as 3-propoxypropane-1,2-diol, is a short-chain

alkylglycerol. While specific toxicological data is sparse, safety information on analogous

compounds and the broader class of alkylglycerols suggests it is likely to be a skin and eye

irritant, with potential for respiratory irritation.[1] The product is primarily available as a

biochemical reagent for research purposes.[2][3][4][5][6] Broader studies on short-chain

alkylglycerols indicate low systemic toxicity and potential immunomodulatory effects.[7][8] This

document provides an overview of the known safety information, data on related compounds,

and outlines standard experimental protocols for a comprehensive biocompatibility and toxicity

assessment.
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Property Value

Chemical Name 1-O-Propyl-rac-glycerol

Synonyms 3-Propoxypropane-1,2-diol, 1-O-Propylglycerol

CAS Number 61940-71-4

Molecular Formula C6H14O3

Molecular Weight 134.17 g/mol

Physical State Liquid (presumed)

Direct Toxicological Information
The most direct, though limited, safety information for 1-O-Propyl-rac-glycerol comes from

safety data sheets for its synonym, 3-propoxypropane-1,2-diol.

Hazard Classification:

Skin Irritation: Causes skin irritation.[1]

Eye Damage: Causes serious eye damage.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

No quantitative data such as LD50 (median lethal dose) or specific in vivo biocompatibility

studies for 1-O-Propyl-rac-glycerol have been identified in the reviewed literature.

Inferred Biocompatibility and Toxicity from Related
Alkylglycerols
Due to the scarcity of data on 1-O-Propyl-rac-glycerol, this section summarizes findings from

other short-chain alkylglycerols and related glycerol-based compounds to infer potential

biocompatibility and toxicity characteristics.
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Glycerol itself is generally recognized as safe (GRAS) and has low toxicity.[9][10] Studies on

various glycerol esters and ethers indicate that toxicity can vary based on the attached alkyl or

acyl chain. For instance, a Material Safety Data Sheet for 1-Oleoyl-rac-glycerol suggests it is

slightly hazardous in case of skin contact, ingestion, or inhalation, while noting a lack of data on

carcinogenic, mutagenic, or teratogenic effects.[4]

In Vitro Cytotoxicity
Studies on various alkylglycerols, often derived from shark liver oil, have been conducted on

different cell lines.

Human Cancer Cell Lines: Alkylglycerols have demonstrated cytostatic and cytotoxic effects

on various cancer cell lines, including prostate and mammary carcinoma, where they

induced apoptosis and necrosis.[3]

Endothelial Cells: Natural alkylglycerols at concentrations below 20 μM showed no cytotoxic

effects on human umbilical vein endothelial cells (HUVEC) after 72 hours of exposure, as

determined by the MTT assay.[2]

Inner Ear Cells: Glycerol monooleate nanoparticles were found to be biocompatible with an

immortalized Organ of Corti derived cell line.[11]

A summary of cytotoxicity data for related compounds is presented in Table 1.

Table 1: Summary of In Vitro Cytotoxicity Data for Related Alkylglycerols
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Compound/Mi
xture

Cell Line(s) Assay
Observed
Effect

Reference

Alkylglycerols

(from shark liver

oil)

OVP-10 (ovarian

carcinoma),

MCF-7

(mammary

carcinoma), DU-

145, PC-3, PCa-

2b (prostate

cancer)

Plating efficiency,

Flow cytometry

Reduced colony

formation;

induced

apoptosis and

necrosis in

prostate and

mammary

carcinoma lines.

[3]

Natural

Alkylglycerols

Human Umbilical

Vein Endothelial

Cells (HUVEC)

MTT

No cytotoxic

effects at

concentrations <

20 μM after 72

hours.

[2]

1-O-Alkylglycerol

ethers (from

marine sponge)

THP-1, HL-60,

HeLa, DLD-1,

SNU C4, SK-

MEL-28, MDA-

MB-231

Not specified
Weak cytotoxic

activity.
[12]

In Vivo Studies and Systemic Toxicity
Studies involving oral administration of alkylglycerols in animal models have generally shown

low toxicity.

Rodent Studies: Long-term in vivo analyses of short-chain alkylglycerols, such as 1-O-

pentylglycerol, used to open the blood-brain barrier, revealed no signs of toxicity at

therapeutic levels, based on clinical, laboratory, and histopathological evaluations.[7]

Dietary Supplementation: A study on the oral administration of alkylglycerols in mice as a

high-fat diet supplement showed no adverse effects on mortality at either acute or

subchronic doses, which were 200 and 1000 times the maximum recommended human

dose.[8]
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Genotoxicity and Carcinogenicity
There is a lack of specific genotoxicity and carcinogenicity data for 1-O-Propyl-rac-glycerol.
For glycerol, the weight of evidence indicates it is not mutagenic or carcinogenic.[9]

Immunomodulatory Effects
Alkylglycerols are known to possess immunomodulatory properties.

Macrophage Activation: Alkylglycerols can activate cytotoxic macrophages, leading to

enhanced phagocytosis.[7][8]

Cytokine Production: Supplementation with alkylglycerols has been shown to increase the

production of type 1 cytokines such as IFN-gamma, TNF-α, and IL-2 by peripheral blood

mononuclear cells.[7] In some contexts, short-chain fatty acids (which are structurally

different but also metabolites) can down-attenuate pro-inflammatory cytokines like IL-1β, IL-

6, and TNFα.[13]

Intestinal Immunity: Oral administration of alkylglycerols in mice led to an increase in the

number of lymphocytes in the small intestine and enhanced tumor cytotoxicity of

intraepithelial lymphocytes.[14]

Proposed Experimental Protocols for
Biocompatibility and Toxicity Assessment
A comprehensive assessment of 1-O-Propyl-rac-glycerol would require a battery of

standardized tests. The following protocols are based on OECD (Organisation for Economic

Co-operation and Development) guidelines and common practices in toxicology.[5][15][16][17]

In Vitro Cytotoxicity Testing (Based on ISO 10993-5)
This test evaluates the potential of a material to cause cell death.

Methodology:

Cell Culture: Use a suitable cell line, such as L929 mouse fibroblasts or other relevant cell

types.
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Test Article Preparation: Prepare extracts of 1-O-Propyl-rac-glycerol at various

concentrations in a cell culture medium.

Exposure: Expose the cultured cells to the extracts for a defined period (e.g., 24 hours).

Assessment: Evaluate cytotoxicity using one or more of the following assays:

MTT Assay: Measures mitochondrial activity as an indicator of cell viability.

LDH Assay: Measures the release of lactate dehydrogenase from damaged cells,

indicating loss of membrane integrity.

Neutral Red Uptake Assay: Assesses lysosomal function.

Data Analysis: Determine the concentration that causes a 50% reduction in cell viability

(IC50).

Workflow for In Vitro Cytotoxicity Testing:

Preparation Exposure

Assessment

Analysis

1. Cell Culture
(e.g., L929 fibroblasts)

2. Prepare Extracts of
1-O-Propyl-rac-glycerol

3. Expose Cells to Extracts
(24 hours)

4a. MTT Assay
(Metabolic Activity)

4b. LDH Assay
(Membrane Integrity)

4c. Neutral Red Uptake
(Lysosomal Function)

5. Data Analysis
(Determine IC50)

Click to download full resolution via product page

Workflow for In Vitro Cytotoxicity Testing.
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Skin and Eye Irritation Testing (Based on OECD TG 404
and 405)
These tests assess the potential for irritation upon contact with skin and eyes.

Methodology (In Vivo):

Animal Model: Typically uses albino rabbits.

Application: Apply a defined amount of 1-O-Propyl-rac-glycerol to the skin or into the eye of

the animal.

Observation: Observe and score the signs of irritation (erythema, edema for skin; corneal

opacity, iritis, conjunctivitis for eyes) at specific time points (e.g., 1, 24, 48, and 72 hours).

Classification: Classify the substance based on the severity and reversibility of the observed

effects.

Workflow for In Vivo Irritation Testing:
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Select Animal Model
(e.g., Albino Rabbit)
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(OECD TG 404)
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(OECD TG 405)

Observe and Score Irritation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Biocompatibility and Toxicity Profile of 1-O-Propyl-rac-
glycerol: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054163#biocompatibility-and-toxicity-profile-of-1-o-
propyl-rac-glycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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